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Compound of Interest

Compound Name: 4'-Ethylacetophenone

Cat. No.: B057664

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4'-Ethylacetophenone (CAS No. 937-30-4) is an aromatic ketone utilized as a flavoring agent,
in perfumery, and as an intermediate in the synthesis of pharmaceuticals and other organic
compounds.[1] A thorough understanding of its safety profile and proper handling procedures is
paramount for professionals in research and drug development to ensure a safe laboratory
environment and mitigate potential hazards. This technical guide provides a comprehensive
overview of the safety data for 4'-Ethylacetophenone, including its physical and chemical
properties, toxicological profile, and recommended experimental protocols for safety
assessment.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4'-Ethylacetophenone is presented
in Table 1. This data is essential for the safe handling, storage, and use of the compound in a
laboratory setting.
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Property Value Reference

Molecular Formula C10H120 [1]

Molecular Weight 148.21 g/mol

Appearance Colorless to light yellow liquid [11[2]

Odor Odorless

Melting Point -20.6 °C [1]

- _ 239.6 °C at 760 mmHg; 125 °C

Boiling Point [1]
at 20 mmHg

Flash Point 91 °C (closed cup)

Density 0.993 g/mL at 25 °C [1]

Vapor Pressure 0.0397 mmHg at 25 °C [1]

. Not miscible or difficult to mix

Water Solubility ) [1]
In water
Soluble in alcohol, chloroform

Solubility in Other Solvents (slightly), and ethyl acetate [1]
(slightly)

Refractive Index n20/D 1.5293 [1]

Toxicological Data and Hazard Information

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 4'-Ethylacetophenone is classified as a combustible liquid.[3] While specific acute
toxicity data such as LD50 and LC50 values for 4'-Ethylacetophenone are not readily
available in the public domain, some sources indicate that it may cause skin and eye irritation.
[4] A safety assessment of the structurally similar compound 4'-methylacetophenone suggests
that it is not genotoxic.[5]

Hazard Statements:

e H227: Combustible liquid.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.lookchem.com/ProductWholeProperty_LCPL400122.htm
https://www.lookchem.com/ProductWholeProperty_LCPL400122.htm
https://www.echemi.com/products/pid_Rock35078-4-ethylacetophenone.html
https://www.lookchem.com/ProductWholeProperty_LCPL400122.htm
https://www.lookchem.com/ProductWholeProperty_LCPL400122.htm
https://www.lookchem.com/ProductWholeProperty_LCPL400122.htm
https://www.lookchem.com/ProductWholeProperty_LCPL400122.htm
https://www.lookchem.com/ProductWholeProperty_LCPL400122.htm
https://www.lookchem.com/ProductWholeProperty_LCPL400122.htm
https://www.lookchem.com/ProductWholeProperty_LCPL400122.htm
https://www.benchchem.com/product/b057664?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2155714&productDescription=4+-ETHYLACETOPHENONE+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b057664?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Ethylacetophenone
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/122-00-9.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e H315: Causes skin irritation (reported in 50% of notifications).[4]
e H319: Causes serious eye irritation (reported in 50% of notifications).[4]

A summary of available toxicological data is presented in Table 2.

Toxicity Endpoint Result Reference

Acute Oral Toxicity Data not available. [3]

Data not available. A limit test
Acute Dermal Toxicity on a similar substance [6]

suggests low toxicity.

Acute Inhalation Toxicity Data not available. [3]
Skin Irritation/Corrosion May cause skin irritation. [4]
o _ May cause serious eye
Eye Irritation/Corrosion T [4]
irritation.
Sensitization No information available. [3]

_ . Not listed as a carcinogen by
Carcinogenicity [3]
any agency.

Experimental Protocols for Safety Assessment

Detailed experimental protocols are crucial for the accurate and reproducible assessment of a
chemical's safety profile. The following sections outline the methodologies for key safety
experiments based on internationally recognized guidelines, primarily from the Organisation for
Economic Co-operation and Development (OECD).

Flash Point Determination

The flash point is a critical parameter for assessing the fire hazard of a liquid. The
recommended method is the Pensky-Martens closed-cup test.

Methodology (based on ASTM D93):
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e Apparatus: A Pensky-Martens closed-cup tester is used.

e Procedure:

[¢]

A sample of 4'-Ethylacetophenone is placed in the test cup.

[¢]

The sample is heated at a slow, constant rate with continuous stirring.

[e]

An ignition source is directed into the cup at regular temperature intervals.

o

The flash point is the lowest temperature at which the vapors above the liquid ignite upon
application of the ignition source.

Acute Oral Toxicity Assessment

The acute oral toxicity is typically determined using a limit test or a full study to determine the
LD50 value.

Methodology (based on OECD Guideline 423):
o Test Animals: Healthy, young adult rats are typically used.[7][8]
e Procedure (Limit Test):

o Asingle dose of 2000 mg/kg body weight is administered by oral gavage to a group of
animals.[9]

o If no mortality or significant signs of toxicity are observed, the LD50 is considered to be
greater than 2000 mg/kg, and further testing at higher doses is generally not necessary.[9]

o Animals are observed for mortality, clinical signs of toxicity, and body weight changes for
at least 14 days.[9]

o A gross necropsy is performed on all animals at the end of the observation period.[9]

Acute Dermal Toxicity Assessment

This test determines the potential for a substance to cause toxicity through skin contact.
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Methodology (based on OECD Guideline 402):

o Test Animals: Healthy, young adult rats or rabbits are commonly used.[6]

e Procedure (Limit Test):

[¢]

The fur is clipped from the dorsal area of the trunk of the animals 24 hours before the test.

[6]

o Asingle dose of 2000 mg/kg body weight of the undiluted substance is applied evenly over
a prepared area of skin (approximately 10% of the body surface area).[6]

o The test site is covered with a porous gauze dressing and a semi-occlusive bandage for
24 hours.[10]

o After 24 hours, the dressing is removed, and the treated skin is cleaned.
o Animals are observed for mortality and signs of toxicity for at least 14 days.[6]
o Body weights are recorded weekly.

o Agross necropsy is performed on all animals at the end of the study.

Acute Inhalation Toxicity Assessment

This test evaluates the toxicity of a substance when inhaled.
Methodology (based on OECD Guideline 403):

o Test Animals: Healthy, young adult rats are the preferred species.[11]
e Procedure:

o Animals are exposed to the test substance as a vapor, aerosol, or dust in a whole-body or
nose-only inhalation chamber for a standard duration, typically 4 hours.[11][12]

o Arange of concentrations is tested to determine the LC50 (the concentration that is lethal
to 50% of the test animals).[13]
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o Animals are observed for mortality, clinical signs, and body weight changes during and
after exposure for at least 14 days.[14]

o A gross necropsy is performed on all animals.

Skin Irritation/Corrosion Assessment

This test assesses the potential of a substance to cause reversible (irritation) or irreversible
(corrosion) skin damage.

Methodology (based on OECD Guideline 404):
o Test Animals: Albino rabbits are typically used.[15]
e Procedure:

o Asmall area of the animal's back is clipped free of fur.

[e]

0.5 mL of the liquid test substance is applied to the skin under a gauze patch.[15]

(¢]

The patch is secured with a semi-occlusive dressing for 4 hours.[15][16]

[¢]

After 4 hours, the patch is removed, and the skin is cleaned.

[¢]

The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.[16]

[¢]

The severity of the reactions is scored according to a standardized scale.[16]

Eye Irritation/Corrosion Assessment

This test evaluates the potential of a substance to cause damage to the eye.
Methodology (based on OECD Guideline 405):
o Test Animals: Albino rabbits are the recommended species.[17]

e Procedure:

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/2023-11/ASCCT2023_Hull_Inhalation_FD_VH.pdf
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/C6SFA/46_C6SFA_E.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/C6SFA/46_C6SFA_E.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/C6SFA/46_C6SFA_E.pdf
https://www.eaht.org/m/journal/view.php?number=881
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Asingle dose of 0.1 mL of the liquid test substance is instilled into the conjunctival sac of
one eye of the animal. The other eye serves as a control.

o The eyes are examined for corneal opacity, iris lesions, and conjunctival redness and
swelling at 1, 24, 48, and 72 hours after instillation.[17]

o The severity of the reactions is scored according to a standardized scale.[18]

Visualizations
General Experimental Workflow for Handling 4'-
Ethylacetophenone

The following diagram illustrates a general workflow for the safe handling and use of 4'-
Ethylacetophenone in a research setting.
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General Workflow for Handling 4'-Ethylacetophenone

Preparation

Conduct Risk Assessment

:

Review Safety Data Sheet

:

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handling & Experimentation

Work in a well-ventilated
fume hood

Dispense required amount

Set up experiment Personal Exposure Spill Response
pexp (Skin/Eye Contact) P P

Monitor reaction Administer First Aid

Cleanup & Disposal

Decontaminate glassware
and work surfaces

:

Dispose of waste in
approved containers

Seek Medical Attention
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Hypothetical Pro-inflammatory Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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